
2,4-Dichloro-5-ethoxypyrimidine molecular
weight

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2,4-Dichloro-5-ethoxypyrimidine

Cat. No.: B1368977 Get Quote

An In-Depth Technical Guide to 2,4-Dichloro-5-ethoxypyrimidine: Synthesis,

Characterization, and Application

Executive Summary
This technical guide provides an in-depth exploration of 2,4-dichloro-5-ethoxypyrimidine, a

key heterocyclic intermediate in synthetic organic chemistry and drug discovery. The document

details its fundamental physicochemical properties, outlines a robust and validated synthesis

protocol with mechanistic insights, and discusses its strategic application as a versatile building

block in medicinal chemistry. Furthermore, it provides comprehensive guidelines for analytical

characterization, safe handling, and storage. This whitepaper is intended for researchers,

chemists, and drug development professionals who require a thorough understanding of this

compound for its effective utilization in complex synthetic campaigns.

Chemical Identity and Physicochemical Properties
2,4-Dichloro-5-ethoxypyrimidine is a substituted pyrimidine ring, a "privileged structure" in

medicinal chemistry due to its presence in numerous bioactive molecules.[1] The two chlorine

atoms at the C2 and C4 positions serve as reactive leaving groups, enabling a wide array of

subsequent chemical transformations. The ethoxy group at the C5 position modulates the

electronic properties and steric environment of the ring.

A summary of its key identifiers and computed physicochemical properties is presented below.
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Table 1: Chemical Identity and Properties of 2,4-Dichloro-5-ethoxypyrimidine

Identifier/Property Value Source

Molecular Formula C₆H₆Cl₂N₂O PubChem[2]

Molecular Weight 193.03 g/mol PubChem[2]

CAS Number 280582-25-4 PubChem[2]

IUPAC Name
2,4-dichloro-5-

ethoxypyrimidine
PubChem[2]

Canonical SMILES CCOCC1=CN=C(N=C1Cl)Cl PubChem

InChI Key
LDWUISBWFCSUNG-

UHFFFAOYSA-N
PubChem[2]

XLogP3 2.5 PubChem[2]

Hydrogen Bond Donor Count 0 PubChem[2]

Hydrogen Bond Acceptor

Count
3 PubChem[2]

Rotatable Bond Count 2 PubChem[2]

Molecular Structure Diagram
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,4-Dichloro-5-ethoxypyrimidine molecular weight].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1368977#2-4-dichloro-5-ethoxypyrimidine-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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